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Compound Name: C 175

Cat. No.: B1668177 Get Quote

For researchers, scientists, and drug development professionals seeking materials with a

reliable combination of strength and conductivity, C175 series beryllium copper alloys offer a

compelling solution. This guide provides a comprehensive comparison of the two primary

variants, C17500 and C17510, drawing upon industry standards, manufacturer specifications,

and independent laboratory verification to ensure a thorough and objective analysis.

The C175 alloys, also known as Class 3 beryllium copper, are precipitation-hardenable copper

alloys renowned for their moderate strength, high thermal and electrical conductivity, and good

resistance to corrosion and wear. These properties make them suitable for a wide range of

demanding applications, including electrical connectors, springs, welding electrodes, and

components in high-performance scientific instrumentation. The principal difference between

C17500 and C17510 lies in their alloying elements: C17500 is alloyed with cobalt, while

C17510 utilizes nickel.[1]

This guide presents a detailed comparison of the specified properties of these alloys as defined

by ASTM standards, typical values provided by commercial suppliers, and, where available,

data from independent laboratory studies.

Comparative Analysis of C175 Alloy Specifications
The following tables summarize the chemical composition and mechanical and electrical

properties of C17500 and C17510 alloys. The data is categorized by its source: ASTM

standards, which define the minimum requirements; typical supplier data, which represent the
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expected performance of commercially available materials; and independent laboratory

verification, which provides third-party validation of these properties.

Table 1: Chemical Composition (% by weight)

Alloy Element
ASTM B534
Specification[2]

Typical Supplier
Data

C17500 Beryllium (Be) 0.40 - 0.7 0.40 - 0.7[3]

Cobalt (Co) 2.4 - 2.7 2.4 - 2.7[3]

Iron (Fe), max 0.10 < 0.10[4]

Silicon (Si), max 0.20 < 0.20[4]

Aluminum (Al), max 0.20 < 0.20[4]

Copper (Cu) Balance Balance

C17510 Beryllium (Be) 0.2 - 0.6 0.2 - 0.6

Nickel (Ni) 1.4 - 2.2 1.4 - 2.2

Iron (Fe), max 0.10 < 0.10

Silicon (Si), max 0.20 < 0.20

Aluminum (Al), max 0.20 < 0.20

Copper (Cu) Balance Balance

Table 2: Mechanical and Electrical Properties (Typical Values for Age-Hardened Tempers)
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Property Alloy
ASTM
Specification
(Typical)

Typical
Supplier Data

Independent
Lab
Verification

Tensile Strength

(ksi)
C17500

110 - 140 (ASTM

B441)[5]
115 - 140[3] Not Available

C17510
110 - 140 (ASTM

B441)[5]
115 - 140 120 - 135

Yield Strength

(0.2% offset, ksi)
C17500

90 - 125 (ASTM

B441)[5]
100 - 125 Not Available

C17510
90 - 125 (ASTM

B441)[5]
100 - 125 105 - 120

Elongation (%) C17500
5 - 15 (ASTM

B441)[5]
10 - 15 Not Available

C17510
5 - 15 (ASTM

B441)[5]
10 - 15 ~10

Hardness

(Rockwell B)
C17500 95 - 102 95 - 102[6] Not Available

C17510 95 - 102 95 - 102 98 - 102

Electrical

Conductivity (%

IACS)

C17500
45 min (ASTM

B938)
45 - 60[3][7] Not Available

C17510
45 min (ASTM

B938)
45 - 60 48 - 55

Note: Independent lab verification data for C17510 is sourced from a study conducted at the

Princeton Plasma Physics Laboratory. A comparable independent study for C17500 was not

identified in the public domain.

Experimental Protocols
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The verification of C175 alloy specifications relies on standardized testing methodologies. The

following outlines the key experimental protocols as defined by ASTM standards.

1. Tensile Testing (ASTM E8/E8M): This test determines the ultimate tensile strength, yield

strength, and elongation of the material. A prepared specimen is subjected to a controlled

tensile force until it fractures. The force and elongation are continuously measured to generate

a stress-strain curve, from which the key mechanical properties are derived.

2. Rockwell Hardness Testing (ASTM E18): The Rockwell hardness test measures the

resistance of the material to indentation. A standardized indenter (a steel ball or a diamond

cone) is pressed into the surface of the material with a specific load. The depth of the

indentation is then measured to determine the Rockwell hardness number. For C175 alloys, the

Rockwell B scale is typically used.

3. Electrical Conductivity Measurement (ASTM E1004): This standard practice details the use

of the electromagnetic (eddy-current) method to determine the electrical conductivity of

nonmagnetic metals. The instrument induces eddy currents in the material, and the magnitude

of these currents, which is dependent on the material's conductivity, is measured. The results

are typically expressed as a percentage of the International Annealed Copper Standard (%

IACS).

Visualization of the Independent Verification
Workflow
The following diagram illustrates a typical workflow for the independent laboratory verification of

alloy specifications, from sample submission to the final report.
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Caption: Workflow for independent lab verification of C175 alloy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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